Cas no 84-21-9 (Adenosine-3'-monophosphate)

Adenosine-3'-monophosphate structure
Adenosine-3'-monophosphate structure
Product Name:Adenosine-3'-monophosphate
CAS No:84-21-9
Molecular Formula:C10H14N5O7P
Molecular Weight:347.221222400665
CID:722283
PubChem ID:41211

Adenosine-3'-monophosphate Properties

Names and Identifiers

    • 3'-Adenylic acid
    • ADENOSINE 3'-MONOPHOSPHATE FREE ACID
    • ADENOSINE-3'-MONOPHOSPHATE(AS)
    • 2'and3'-mixture
    • 3'-adenosine monophosphate
    • A-3'-MP
    • adenosine 3'-monophosphate
    • adenosine 3'-phosphate
    • adenosine-3'-monophosphoric acid
    • ADENYLIC ACID,B
    • Ado-3'-P
    • fromyeast
    • synadenylicacid
    • Adenosine-3’-phosphoric acid
    • 3′-AMP
    • Adenosine 3′-(dihydrogen phosphate)
    • Adenosine 3′-monophosphate
    • Adenosine 3′-phosphate
    • NSC 210570
    • Synadenylic acid
    • NSC-210570
    • Cyclic adenosine monophosphate Impurity 2
    • SCHEMBL17346493
    • [5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate
    • NSC210570
    • PD070004
    • [(2R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate
    • FT-0631385
    • Adenosine-3'-phosphoric acid
    • bmse000349
    • Adenosine-3'-monophosphate
    • Adenosine 3'-phosphate monohydrate
    • BDBM50395135
    • C01367
    • MFCD00005746
    • (-)-3'-ADENYLIC ACID
    • A840743
    • Adenosine-3'-phosphate
    • 84-21-9
    • 3'-Adenylic acid3'-Adenylic acid
    • 3'-ADENYLIC ACID [MI]
    • 3'-Adenylic acid sodium salt
    • SCHEMBL146700
    • UNII-R438H7I3KZ
    • EINECS 201-521-8
    • BRN 0054478
    • NS00014561
    • PD070003
    • DTXSID40876084
    • Adenosine-3-phosphoric acid
    • 3'-phosphoadenosine
    • [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate
    • CS-0210580
    • 3'-AMP, 3'-Adenylic acid
    • LNQVTSROQXJCDD-KQYNXXCUSA-N
    • Q27103969
    • Yeast adenylic acid
    • R438H7I3KZ
    • {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy}phosphonic acid
    • 4-26-00-03607 (Beilstein Handbook Reference)
    • CHEBI:28931
    • 3'-AMP
    • Adenosine 3'-monophosphate, from yeast
    • 3AM
    • AMP 3'-phosphate
    • (2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl dihydrogen phosphate
    • (2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yldihydrogenphosphate
    • AKOS015894774
    • CHEMBL576739
    • adenine-3'-monophosphate (2-)
    • 3'-adenylate
    • Adenosine-3'-(dihydrogen phosphate)
    • DB-022409
    • G79923
    • InChIKey: LNQVTSROQXJCDD-KQYNXXCUSA-N
    • Inchi: 1S/C10H14N5O7P/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(17)7(4(1-16)21-10)22-23(18,19)20/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
    • SMILES: O[C@@H]1[C@H](OP(O)(O)=O)[C@@H](CO)O[C@H]1N1C=NC2C(=NC=NC1=2)N

Computed Properties

  • Exact Mass: 347.06300
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 12
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 347.06308480g/mol
  • Heavy Atom Count: 23
  • Complexity: 481
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -2.7
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 186

Experimental Properties

  • LogP: -1.28180
  • PSA: 195.88000
  • Merck: 13,158
  • Refractive Index: 1.905
  • Boiling Point: 815.5°C at 760 mmHg
  • Melting Point: ~210 °C (dec.)
  • Flash Point: 447°C
  • Color/Form: White crystal or powder, odorless, slightly salty, Moisture sensitivity
  • Solubility: Slightly soluble in ethanol and boiling water, insoluble in ether
  • Density: 2.32

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Adenosine-3'-monophosphate Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Propanoic acid, 3-(trihydroxygermyl)-, praseodymium(3+) salt (3:1) Solvents: Water
Reference
Cleavage of nucleotides by lanthanide metal complexes
Zhu, Bing; Zhao, Da-qing; Ni, Jia-zuan, Chemical Research in Chinese Universities, 1999, 15(2), 116-121

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Cerium trichloride Solvents: Water
Reference
Efficient cleavage of ribonucleotide 3',5'-cyclic phosphates and deoxyribonucleotide 3',5'-cyclic phosphate by lanthanides
Li, Xinmin; Zhu, Bing; Zhao, Daqing; Ni, Jiazuan, Indian Journal of Chemistry, 1996, (11), 1144-1147

Synthetic Circuit 3

Reaction Conditions
Reference
HPLC (high performance liquid chromatographic) analysis on triethylenetetraminecobalt(III)-catalyzed stepwise hydrolysis of adenosine 3',5'-cyclic phosphate
Yonezawa, Koji; Matsumoto, Yoichi; Komiyama, Makoto, Chemistry Express, 1991, 6(12), 965-8

Synthetic Circuit 4

Reaction Conditions
1.1 Catalysts: β-Cyclodextrin Solvents: Water
Reference
Cooperation of cyclodextrin and alkali-metal halide for regioselective cleavage of ribonucleoside 2',3'-cyclic phosphates
Komiyama, Makoto; Sawata, Shinya; Takeshige, Yuichi, Journal of the American Chemical Society, 1992, 114(3), 1070-4

Synthetic Circuit 5

Reaction Conditions
Reference
Hydrolysis of adenosine 2',3'-cyclic phosphate and adenylyl(3',5')adenosine catalyzed by alkylenediamines
Yoshinari, Koichi; Komiyama, Makoto, Chemistry Letters, 1990, (4), 519-22

Synthetic Circuit 6

Reaction Conditions
Reference
Regioselective cleavage of di- and polyribonucleotides induced by cyclodextrins (cyclomalto-oligosaccharides)
Komiyama, Makoto, Carbohydrate Research, 1989, 192, 97-102

Adenosine-3'-monophosphate Raw materials

Adenosine-3'-monophosphate Preparation Products

Adenosine-3'-monophosphate Suppliers

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